Methyl 4-bromo-3-(methoxymethoxy)benzoate

• IUPAC Name: methyl 4-bromo-3-(methoxymethoxy)benzoate
• InChI: InChI=1S/C10H11BrO4/c1-13-6-15-9-5-7(10(12)14-2)3-4-8(9)11/h3-5H,6H2,1-2H3
• InChI Key: WTDVULQTCMHTDX-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=CC(=C1)C(=O)OC)Br
• Molecular Formula: C10H11BrO4
• Molecular Weight: 275.10 g/mol

Description

Methyl 4-bromo-3-(methoxymethoxy)benzoate is a useful research compound. Its molecular formula is C10H11BrO4 and its molecular weight is 275.10 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Biologically Active Compounds : Biologically active compounds like 3,4-Dibromo-5-[2-bromo-3,4-dihydroxy-6-(methoxymethyl)benzyl]benzene-1,2-diol were synthesized, highlighting the use of methoxymethyl-substituted arylphenols in the process (Akbaba et al., 2010).

• Optimal Conditions for Synthesis : The synthesis of methyl 4-(5-formyl-2-methoxyphenoxy)benzoate was optimized using catalysts like cupric oxide and agents such as calcium carbonate and potassium carbonate, indicating the importance of finding ideal conditions for such chemical reactions (Lou Hong-xiang, 2012).

• Electrochemical Bromination : Electrochemical methods were used to brominate 4-methoxy toluene, resulting in compounds like 3-bromo 4-methoxy benzyl bromide. This study provides insights into the orientation of bromine atoms in alkyl aromatic compounds (Kulangiappar et al., 2014).

• Yield Improvement in Synthesis : The synthesis of 3-bromo-4-hydroxy-5-methoxy-benzoic acid methyl ester from vanillin demonstrated a 66.4% yield, achieved through bromation, oxidation, and esterification, underscoring efforts to improve yields in chemical synthesis (Zha Hui-fang, 2011).

• Vibrational Analysis and Reactivity : A study on 4-bromo-3-(methoxymethoxy) benzoic acid revealed that solvent affects its reactivity descriptors, offering valuable information about its properties and reactivity (Yadav et al., 2022).

• Role in Catalysis : Research on the reduction of methyl benzoate and benzoic acid esters on a Y2O3 catalyst highlighted the key role of surface benzoate in these reactions, with hydrogen transfer from the gas phase to the final product (King & Strojny, 1982).

• Mesophase Stability and Fluorescence : Methyl 4-(4-alkoxystyryl)benzoates were studied for their mesophase stability and fluorescence properties, revealing that chain length affects stability (Muhammad et al., 2016).

• Crystal Structures and Hydrogen Bonding : The crystal structures of compounds like methyl 4-bromo-2-(methoxymethoxy)benzoate were compared, showing two-dimensional architectures formed primarily through C-HO hydrogen bonds (Suchetan et al., 2016).

• Photochemical Reactions : Studies on methyl benzoate and methyl p-methoxybenzoate highlighted photochemical reactions involving hydrogen abstraction and cycloaddition with olefins (Cantrell, 1973).